Cas no 1069115-22-5 (Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate)

Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate is a brominated aromatic ester with a dimethyl-substituted propanoate moiety, offering utility as an intermediate in organic synthesis. Its key structural features—the bromo and dimethoxy substituents—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The methyl ester group provides stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research, where functionalized aromatic scaffolds are often required. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for synthetic applications.

Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate structure

1069115-22-5 structure

Product Name:Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate

CAS No:1069115-22-5

MF:C₁₃H₁₇BrO₄

MW:317.175683736801

CID:2853349

PubChem ID:73555094

Update Time:2025-06-08

Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate
- Methyl2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate
- 1069115-22-5
- Inchi： 1S/C13H17BrO4/c1-13(2,12(15)18-5)8-6-10(16-3)11(17-4)7-9(8)14/h6-7H,1-5H3
- InChI Key： ZAUZPKPZTDDZKB-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1C(C(=O)OC)(C)C)OC)OC

Computed Properties

Exact Mass: 316.03102Da
Monoisotopic Mass: 316.03102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 44.8Å²

Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019117873-1g	Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate	1069115-22-5	95%	1g	$634.59	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756219-1g	Methyl 2-(2-bromo-4,5-dimethoxyphenyl)-2-methylpropanoate	1069115-22-5	98%	1g	￥5714.00	2024-08-09